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Compound of Interest

Compound Name: Schisantherin C

Cat. No.: B15567248

Essential Safety and Handling Guide for
Schisantherin C

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
Schisantherin C, a bioactive lignan isolated from Schisandra sphenantera. Due to conflicting
safety data, a cautious approach is strongly recommended. While some sources classify
Schisantherin C as non-hazardous, related compounds and extracts from its plant source
exhibit properties of toxicity. Therefore, it is prudent to handle this compound as potentially
hazardous.

Chemical and Physical Properties

A summary of the known quantitative data for Schisantherin C is presented below. This
information is essential for preparing solutions and understanding its physical characteristics in
a laboratory setting.
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Property Value Reference
Molecular Formula C28H3409 [1]
Molecular Weight 514.57 g/mol [1]
Appearance Solid powder [2]

Soluble in DMSO. Also soluble
B in Chloroform,
Solubility _ [1][3]
Dichloromethane, Ethyl

Acetate, and Acetone.

Store powder at -20°C for
long-term stability (up to 3
years). Solutions in DMSO can
Storage be stored at -20°C for up to
two weeks. For short-term
storage (days to weeks), 0-4°C

is suitable.

Hazard Assessment and Personal Protective
Equipment (PPE)

Given the lack of definitive toxicity data for Schisantherin C, it is imperative to treat it as a
compound with unknown toxicity. A related compound, Schisandrin C, is classified under the
Globally Harmonized System (GHS) as "Harmful if swallowed" and "Very toxic to aquatic life
with long lasting effects". Furthermore, extracts from Schisandra chinensis have demonstrated
acute toxicity to aquatic organisms. Therefore, the following PPE and handling precautions are
mandatory.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specification

Nitrile or other impervious Ensure gloves are compatible

Hand Protection ] )
gloves with the solvents being used.

Safety glasses with side .
Goggles are required when

Eye Protection shields or chemical splash ]
there is a splash hazard.
goggles
Body Protection Laboratory coat Should be fully buttoned.
Use in a certified chemical To avoid inhalation of the

Respiratory Protection
fume hood powder.

Operational Plan for Handling Schisantherin C

A systematic approach to handling Schisantherin C is critical to minimize exposure and
ensure safety. The following step-by-step guidance should be followed.

1. Preparation and Weighing:

o All handling of powdered Schisantherin C should be conducted within a certified chemical

fume hood to prevent inhalation of airborne particles.
+ Before use, allow the vial to equilibrate to room temperature for at least one hour.
» Use appropriate tools (e.g., spatulas) for transferring the powder.
o Clean all surfaces and equipment with a suitable solvent (e.g., 70% ethanol) after handling.
2. Solution Preparation:
e Schisantherin C is soluble in DMSO and other organic solvents.

o When preparing stock solutions, add the solvent to the vial containing the powder slowly to

avoid splashing.

« If making aliquots for storage, use tightly sealed vials and store at -20°C.
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3. Experimental Use:

e When using Schisantherin C in in vitro studies, standard sterile cell culture techniques
should be employed in a biological safety cabinet.

» All equipment and consumables that come into contact with Schisantherin C should be
considered contaminated and decontaminated or disposed of appropriately.

Disposal Plan

Proper disposal of Schisantherin C and associated waste is crucial to prevent environmental
contamination, particularly given the potential for aquatic toxicity.

e Solid Waste: Unused Schisantherin C powder and any materials grossly contaminated with
the powder (e.g., weighing paper, contaminated gloves) should be collected in a sealed,
labeled hazardous waste container.

o Liquid Waste: Solutions containing Schisantherin C, including unused stock solutions and
experimental media, should be collected in a designated hazardous waste container for
organic or chemical waste. Do not pour down the drain.

o Sharps: Needles, syringes, or other sharps contaminated with Schisantherin C should be
disposed of in a designated sharps container for hazardous chemical waste.

» All waste must be disposed of in accordance with local, state, and federal regulations.
Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance on chemical waste disposal.

Workflow for Safe Handling of Schisantherin C
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Caption: Workflow for the safe handling of Schisantherin C from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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